Cas no 87901-87-9 (5-Chrysenemethanol, 2-methoxy-)
87901-87-9 structure
Product Name:5-Chrysenemethanol, 2-methoxy-
CAS No:87901-87-9
MF:C20H16O2
MW:288.339845657349
CID:650873
PubChem ID:13202077
Update Time:2025-04-19
5-Chrysenemethanol, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 5-Chrysenemethanol, 2-methoxy-
- (2-methoxychrysen-5-yl)methanol
- 87901-87-9
- DTXSID90527079
-
- Inchi: 1S/C20H16O2/c1-22-16-7-9-18-14(11-16)6-8-19-17-5-3-2-4-13(17)10-15(12-21)20(18)19/h2-11,21H,12H2,1H3
- InChI Key: BCSLYOSEIAERBX-UHFFFAOYSA-N
- SMILES: OCC1C=C2C=CC=CC2=C2C=CC3C=C(C=CC=3C2=1)OC
Computed Properties
- Exact Mass: 288.115029749g/mol
- Monoisotopic Mass: 288.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 29.5Ų
5-Chrysenemethanol, 2-methoxy- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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